Cas no 14035-94-0 (Pentanedioic acid, 2-methyl-, dimethyl ester)

• Product Name: Pentanedioic acid, 2-methyl-, dimethyl ester
• CAS No: 14035-94-0
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 1297765
• Update Time: 2025-06-07

Pentanedioic acid, 2-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-methyl-, dimethyl ester
• Dimethyl 2-methylglutarate
• 2-Methylpentanedioic acid dimethyl ester
• Dimethyl 2-methylpentanedioate
• 2-Methylglutaric acid dimethyl ester
• Butane-1,3-dicarboxylic acid dimethyl ester

• Inchi： 1S/C8H14O4/c1-6(8(10)12-3)4-5-7(9)11-2/h6H,4-5H2,1-3H3
• InChI Key： ZWKKRUNHAVNSFW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)CCC(OC)=O

Computed Properties

• Exact Mass: 174.08922

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Pentanedioic acid, 2-methyl-, dimethyl ester

Pentanedioic acid, 2-methyl-, dimethyl ester (CAS No. 14035-94-0): A Comprehensive Overview

Pentanedioic acid, 2-methyl-, dimethyl ester, identified by its CAS number 14035-94-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This dimethyl ester derivative of a dicarboxylic acid, specifically derived from 2-methylpentanedioic acid, has garnered attention due to its versatile applications and potential in various biochemical pathways. The compound's unique structural properties make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of Pentanedioic acid, 2-methyl-, dimethyl ester consists of a five-carbon chain with a methyl group at the second position and ester groups at both carboxyl termini. This configuration imparts distinct reactivity and solubility characteristics, enabling its use in a wide range of chemical reactions. The presence of ester groups enhances its compatibility with various functional groups, making it a preferred choice for synthetic chemists.

In recent years, the interest in Pentanedioic acid, 2-methyl-, dimethyl ester has surged due to its potential applications in drug discovery and biochemistry. Researchers have been exploring its role as a precursor in the synthesis of complex molecules, including those with pharmaceutical relevance. The compound's ability to undergo various chemical transformations, such as hydrolysis and transesterification, makes it a versatile building block for constructing more intricate molecular architectures.

One of the most compelling aspects of Pentanedioic acid, 2-methyl-, dimethyl ester is its involvement in metabolic pathways and biochemical processes. Studies have indicated that derivatives of this compound may play a role in energy metabolism and cellular signaling. The dimethyl ester moiety is particularly noteworthy, as it can influence the compound's interactions with biological targets, potentially modulating key enzymatic activities.

The pharmaceutical industry has taken notice of the potential of Pentanedioic acid, 2-methyl-, dimethyl ester as an intermediate in drug development. Researchers are investigating its utility in synthesizing novel compounds that could target various diseases, including metabolic disorders and inflammatory conditions. The compound's structural features allow for modifications that can fine-tune its pharmacological properties, making it a promising candidate for further exploration.

Advances in synthetic methodologies have also contributed to the growing interest in Pentanedioic acid, 2-methyl-, dimethylester. Modern techniques enable the efficient preparation of this compound and its derivatives with high purity and yield. These advancements are crucial for scaling up production and facilitating further research into its applications.

The environmental impact of using Pentanedioic acid, 2-methyl-, dimethyl ester as a chemical intermediate is another area of consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its use is both efficient and environmentally responsible.

In conclusion, Pentanedioic acid, 2-methyl-, dimethyl ester (CAS No. 14035-94-0) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural properties and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative treatments is likely to grow.